Cas no 211247-62-0 (1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine)

1-(4-Aminophenyl)-N,N-dimethylpiperidin-4-amine is a versatile amine derivative featuring both aromatic and piperidine functional groups. Its molecular structure, incorporating a primary aromatic amine and a tertiary amine, makes it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits favorable reactivity for further functionalization, enabling its use in the development of complex molecules, including potential drug candidates. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in research and industrial settings. The presence of multiple amine groups also allows for selective modifications, making it a useful building block in medicinal chemistry and material science.
1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine structure
211247-62-0 structure
Product Name:1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine
CAS No:211247-62-0
MF:C13H21N3
MW:219.325942754745
MDL:MFCD11848947
CID:858672
PubChem ID:10889414
Update Time:2025-05-28

1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • [1-(4-AMINOPHENYL)PIPERIDIN-4-YL]DIMETHYLAMINE
    • 1-(4-AMINOPHENYL)-4-(N,N-DIMETHYLAMINO)-PIPERIDINE
    • 1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine
    • N,N-dimethyl-1-(4-aminophenyl)piperidin-4-amine
    • [1-(4-amino-phenyl)-piperidin-4-yl]-dimethyl-amine
    • 1-(4-aminophenyl)-4-(dimethylamino)piperidine
    • SureCN1409679
    • PFDUBQQHEHJNQX-UHFFFAOYSA-N
    • MFCD11848947
    • PD129738
    • AKOS009601808
    • AS-35486
    • SB43680
    • CS-0172410
    • DB-335204
    • DTXSID00447274
    • SCHEMBL1409679
    • 4-Piperidinamine, 1-(4-aminophenyl)-N,N-dimethyl-
    • EN300-126026
    • 211247-62-0
    • MDL: MFCD11848947
    • Inchi: 1S/C13H21N3/c1-15(2)12-7-9-16(10-8-12)13-5-3-11(14)4-6-13/h3-6,12H,7-10,14H2,1-2H3
    • InChI Key: PFDUBQQHEHJNQX-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)N)CCC(CC1)N(C)C

Computed Properties

  • Exact Mass: 219.17373
  • Monoisotopic Mass: 219.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.5Ų

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (22 g/l) (25 º C),
  • PSA: 32.5

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